![molecular formula C8H12Cl2N6 B1383450 4-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride CAS No. 1803600-51-2](/img/structure/B1383450.png)
4-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride
Overview
Description
4-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)pyridin-2-amine dihydrochloride, also known as 4-AMPT, is a synthetic compound that has recently been studied for its potential to act as a pharmacological agent. 4-AMPT has been shown to have a variety of effects on biochemical and physiological processes in both in vitro and in vivo studies. In
Scientific Research Applications
Synthesis and Pharmacological Study
4-Amino-5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol, a related compound, has been synthesized and evaluated for its antimicrobial and antitubercular activities, demonstrating potential in the field of pharmacology (Dave, Purohit, Akbari, & Joshi, 2007).
Molecular and Crystal Structure Analysis
The molecular and crystal structure of similar compounds has been extensively studied, contributing to the understanding of their chemical properties and potential applications in materials science and drug design (Dolzhenko, Tan, Koh, Dolzhenko, & Chui, 2011).
Chemical Synthesis and Theoretical Studies
Research on the chemical synthesis and molecular orbital theoretical studies of related triazole compounds offers insights into their chemical reactivity and potential applications in synthetic chemistry (Anders, Wermann, Wiedel, & Eynde, 1997).
Antioxidant and Antimicrobial Properties
Some derivatives of 1,2,4-triazoles have been explored for their antioxidant and antimicrobial activities, highlighting the potential of these compounds in developing new therapeutic agents (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).
Synthesis of Heterocyclic Amines
The synthesis of isomeric Oxo-dihydro-s-triazolo-pyrimidines from 3-amino-1,2,4-triazole has been reported, contributing to the knowledge of heterocyclic chemistry and its applications (Reimlinger & Peiren, 1970).
Applications in Coordination Chemistry
Research on mononuclear complexes of triazole compounds with various metals has been conducted, offering insights into their potential use in coordination chemistry and material sciences (Shakir, Parveen, Begum, & Azim, 2003).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to interact with various targets, including enzymes like cytochrome p-450-dependent lanosterol 14α-demethylase (cyp51) .
Mode of Action
It’s worth noting that similar compounds, such as 1,2,4-triazole derivatives, are known to inhibit the function of enzymes like cyp51 . This inhibition could potentially lead to changes in cellular processes.
Biochemical Pathways
The inhibition of enzymes like cyp51 by similar compounds could potentially affect various biochemical pathways, including those involved in the synthesis of sterols .
Result of Action
The inhibition of enzymes like cyp51 by similar compounds could potentially lead to changes in cellular processes .
properties
IUPAC Name |
4-(5-amino-1-methyl-1,2,4-triazol-3-yl)pyridin-2-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N6.2ClH/c1-14-8(10)12-7(13-14)5-2-3-11-6(9)4-5;;/h2-4H,1H3,(H2,9,11)(H2,10,12,13);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBCUEIXCRFGQJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)C2=CC(=NC=C2)N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Cl2N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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